3-(4-fluorophenyl)sulfonyl-N-(2-phenoxyphenyl)propanamide
Description
The compound “3-(4-fluorophenyl)sulfonyl-N-(2-phenoxyphenyl)propanamide” is a chemical compound with the molecular formula C21H18FNO4S . It has an average mass of 399.435 Da and a monoisotopic mass of 399.094055 Da . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Scientific Research Applications
Pharmacological Research and Development
Recent studies delve into the pharmacokinetics and metabolism of compounds closely related to 3-(4-fluorophenyl)sulfonyl-N-(2-phenoxyphenyl)propanamide, examining their potential as therapeutic agents. For example, investigations into selective androgen receptor modulators (SARMs) have highlighted the promise of such compounds for treating androgen-dependent diseases, with detailed pharmacokinetic profiles established in preclinical studies. These compounds demonstrate moderate distribution, low clearance, and extensive metabolism, pointing to their potential efficacy and safety profiles for clinical use (Wu et al., 2006).
Material Science and Engineering
In the field of material science, the structural properties of fluorine-substituted aromatic sulfonamides have been studied for their unique polymorphism and potential in designing novel materials. Research has shown that the introduction of fluorine atoms can significantly affect the polymorphic behavior of these compounds, with implications for the development of new crystalline materials with tailored physical properties (Terada et al., 2012).
Polymer Chemistry for Fuel Cell Applications
Significant advances have been made in the development of polymeric materials for fuel cell applications. For instance, the synthesis of comb-shaped poly(arylene ether sulfone)s incorporating sulfonic acid groups has been explored. These materials exhibit high proton conductivity, indicating their potential as high-performance polyelectrolyte membranes for fuel cells (Kim et al., 2008).
Advanced Polymer Properties
The introduction of fluorinated groups into polymers, such as in the case of fluoro-polyetherimides, has been shown to significantly enhance their electrical properties, thermal stability, and moisture resistance. These findings open up new possibilities for the use of such materials in high-performance electronic and aerospace applications (Vora et al., 2000).
properties
IUPAC Name |
3-(4-fluorophenyl)sulfonyl-N-(2-phenoxyphenyl)propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18FNO4S/c22-16-10-12-18(13-11-16)28(25,26)15-14-21(24)23-19-8-4-5-9-20(19)27-17-6-2-1-3-7-17/h1-13H,14-15H2,(H,23,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FQYMNWQRBXNVED-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=CC=CC=C2NC(=O)CCS(=O)(=O)C3=CC=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18FNO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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